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Introduction
The analysis of protein expression at the single-cell level is critical for understanding cellular

heterogeneity, dissecting complex biological processes, and identifying potential therapeutic

targets. Traditional methods that measure average protein expression from bulk cell

populations can mask significant variations between individual cells. This document provides

detailed application notes and protocols for several powerful techniques to analyze the

expression of the non-receptor tyrosine kinase, Src, at the single-cell level. Src is a key

signaling protein involved in regulating cell proliferation, differentiation, survival, and migration,

and its dysregulation is implicated in various cancers. Understanding its expression and activity

in individual cells is therefore of paramount importance in both basic research and drug

development.[1][2]
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Single-Cell Western Blotting (scWestern)

Mass Cytometry (CyTOF)

Flow Cytometry

Proximity Ligation Assay (PLA)

Single-Cell Mass Spectrometry

Single-Cell Western Blotting (scWestern)
Single-cell Western blotting is a technique that miniaturizes the conventional Western blot to

analyze protein expression in thousands of individual cells.[3][4] This method allows for the

quantification of protein size and abundance, providing high specificity, particularly for isoforms

or when antibody selectivity is a concern.[3][4]

Experimental Workflow
The scWestern workflow involves isolating single cells in microwells on a polyacrylamide gel,

lysing the cells, and then electrophoretically separating the proteins from each cell lysate.[3][5]

The separated proteins are then immobilized in the gel and probed with specific antibodies for

detection.[3][5]
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Single-Cell Western Blotting Workflow

Detailed Protocol for Src Protein Analysis
Materials:
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Microdevice with an array of microwells in a photoactive polyacrylamide gel[3]

Cell suspension of interest

Lysis buffer (e.g., RIPA buffer)[5]

Electrophoresis buffer

Primary antibody: Rabbit anti-Src

Secondary antibody: Fluorescently labeled anti-rabbit IgG

Wash buffer (e.g., TBST)

UV light source

Fluorescence microscope or scanner

Procedure:

Cell Seeding: Load the single-cell suspension onto the microdevice and allow cells to settle

into the microwells by gravity.[3]

Cell Lysis: Introduce the lysis buffer to lyse the cells within the microwells.[3]

Electrophoresis: Apply an electric field to perform PAGE, separating the proteins from each

single-cell lysate based on their molecular weight.[3]

Protein Immobilization: Expose the gel to UV light to covalently link the separated proteins to

the gel matrix.[3]

Immunoprobing:

Wash the gel with wash buffer.

Incubate with the primary anti-Src antibody.

Wash to remove unbound primary antibody.
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Incubate with the fluorescently labeled secondary antibody.[6]

Wash to remove unbound secondary antibody.

Imaging: Acquire fluorescence images of the gel using a microscope or scanner.

Data Analysis: Quantify the fluorescence intensity of the bands corresponding to Src in each

lane (originating from a single cell) to determine the protein expression level.[6]

Mass Cytometry (CyTOF)
Mass cytometry, or CyTOF, is a powerful technology that combines flow cytometry with mass

spectrometry to enable high-dimensional single-cell analysis.[7] Instead of fluorophores,

antibodies are labeled with heavy metal isotopes, which are detected by a time-of-flight mass

spectrometer.[8] This approach eliminates the issue of spectral overlap, allowing for the

simultaneous measurement of over 50 parameters per cell.[9][10]

Experimental Workflow
The CyTOF workflow begins with staining a single-cell suspension with a panel of metal-

conjugated antibodies. The cells are then introduced into the mass cytometer, where they are

nebulized, ionized, and the metal ions are analyzed by the mass spectrometer.
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Mass Cytometry (CyTOF) Workflow

Detailed Protocol for Src Protein Analysis
Materials:

Single-cell suspension
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Metal-conjugated antibody panel, including an antibody against Src

Staining buffer (e.g., PBS with 0.5% BSA)

Fixation and permeabilization buffers (if staining for intracellular Src)

Intercalator solution (for DNA staining and cell identification)

CyTOF instrument

Procedure:

Antibody Staining:

Resuspend cells in staining buffer.

Add the cocktail of metal-conjugated antibodies, including the anti-Src antibody.

Incubate as recommended by the antibody manufacturer.

Wash the cells to remove unbound antibodies.

Fixation and Permeabilization (for intracellular Src):

Fix the cells using a suitable fixation buffer.

Permeabilize the cell membranes with a permeabilization buffer.

Proceed with intracellular antibody staining.

Intercalation: Incubate cells with an intercalator solution for DNA staining. This allows for the

identification of single cells and removal of debris and doublets.[11]

Data Acquisition:

Resuspend the cells in a suitable buffer for acquisition.

Run the samples on the CyTOF instrument.
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Data Analysis:

Normalize the data using bead standards.

Gate on single, live cells.

Use dimensionality reduction and clustering algorithms to identify cell populations.

Quantify the signal intensity for the Src-conjugated metal isotope in each cell to determine

its expression level.

Flow Cytometry
Flow cytometry is a widely used technique for analyzing the physical and chemical

characteristics of single cells in a fluid stream. For protein expression analysis, cells are stained

with fluorescently-conjugated antibodies. As cells pass through a laser beam, the fluorescent

molecules are excited and emit light at different wavelengths, which is detected and quantified.

Experimental Workflow
The workflow for intracellular flow cytometry involves fixing and permeabilizing the cells to allow

antibodies to access intracellular targets like Src.

Sample Preparation Staining Data Acquisition & Analysis
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Intracellular Flow Cytometry Workflow

Detailed Protocol for Intracellular Src Staining
Materials:

Single-cell suspension (up to 1 x 10^6 cells per sample)[12]
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Flow Cytometry Fixation Buffer (e.g., containing 1-4% paraformaldehyde)[12]

Flow Cytometry Permeabilization/Wash Buffer (e.g., containing saponin or Triton X-100)[12]

Fluorescently-conjugated primary antibody: anti-Src

Isotype control antibody

FACS tubes

Procedure:

Cell Preparation: Harvest and wash cells twice with PBS.[12]

Fixation:

Resuspend the cell pellet in cold Flow Cytometry Fixation Buffer.

Incubate for 10 minutes at room temperature.[12]

Permeabilization:

Centrifuge the fixed cells and decant the fixation buffer.

Resuspend the cells in Permeabilization/Wash Buffer.

Antibody Staining:

Add the fluorescently-conjugated anti-Src antibody to the permeabilized cells.

Incubate for 30 minutes at room temperature in the dark.[12]

Washing: Wash the cells twice with Permeabilization/Wash Buffer.[12]

Data Acquisition: Resuspend the cells in PBS and analyze on a flow cytometer.

Data Analysis:

Gate on the cell population of interest based on forward and side scatter.
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Use the isotype control to set the gate for positive staining.

Quantify the mean fluorescence intensity (MFI) of the Src-positive population.

Proximity Ligation Assay (PLA)
The in situ Proximity Ligation Assay (PLA) is a highly specific and sensitive technique for

detecting proteins and their interactions within single cells.[13][14] It utilizes pairs of antibodies,

each linked to a short DNA oligonucleotide. When these "PLA probes" bind to their targets in

close proximity (less than 40 nm), the oligonucleotides can be ligated to form a circular DNA

template.[13][14][15] This template is then amplified via rolling circle amplification, and the

resulting product is detected with fluorescently labeled probes, appearing as a distinct

fluorescent spot.[13]

Experimental Workflow
The PLA workflow involves fixing and permeabilizing cells, followed by incubation with primary

antibodies and then PLA probes. Ligation and amplification steps are then performed, followed

by fluorescence microscopy.

Sample Preparation Probe Binding & Ligation Amplification & Detection

Cell Seeding & Fixation Permeabilization Primary Antibody Incubation (anti-Src) PLA Probe Incubation Ligation Rolling Circle Amplification Hybridization with Fluorescent Probes Fluorescence Microscopy Image Analysis (Spot Counting)
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Proximity Ligation Assay (PLA) Workflow

Detailed Protocol for Src Protein Detection
Materials:

Cells cultured on coverslips

Fixation solution (e.g., 4% paraformaldehyde)

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 16 Tech Support

https://en.wikipedia.org/wiki/Proximity_ligation_assay
https://pmc.ncbi.nlm.nih.gov/articles/PMC6770473/
https://en.wikipedia.org/wiki/Proximity_ligation_assay
https://pmc.ncbi.nlm.nih.gov/articles/PMC6770473/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8041061/
https://en.wikipedia.org/wiki/Proximity_ligation_assay
https://www.benchchem.com/product/b1180198/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-single-cell-analysis-of-src-protein-expression
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1180198?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Permeabilization buffer (e.g., PBS with 0.1% Triton X-100)

Primary antibody: Rabbit anti-Src

PLA probes (anti-rabbit PLUS and MINUS)

Ligation solution

Amplification solution

Detection reagents (fluorescently labeled oligonucleotides)

Mounting medium with DAPI

Fluorescence microscope

Procedure:

Cell Culture and Preparation:

Culture cells on coverslips to the desired confluency.

Fix the cells with fixation solution.

Permeabilize the cells with permeabilization buffer.

Antibody Incubation:

Block non-specific antibody binding.

Incubate with the primary anti-Src antibody.

Wash with a suitable buffer.

PLA Probe Incubation: Incubate with the PLA probes (e.g., anti-rabbit PLUS and anti-rabbit

MINUS if using two primary antibodies from the same species for dimerization, or a single

probe for monomer detection).
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Ligation: Add the ligation solution containing the ligase to join the oligonucleotide arms of the

PLA probes that are in close proximity.

Amplification: Add the amplification solution containing a polymerase to perform rolling circle

amplification of the circular DNA template.

Detection: Add the detection solution containing fluorescently labeled oligonucleotides that

will hybridize to the amplified DNA product.

Imaging and Analysis:

Mount the coverslips with mounting medium containing DAPI.

Image the cells using a fluorescence microscope.

Quantify the number of fluorescent spots per cell to determine the level of Src protein.

Single-Cell Mass Spectrometry
Single-cell mass spectrometry (MS) is an emerging and powerful technique for the unbiased

and comprehensive analysis of the proteome of individual cells.[16][17] This approach allows

for the identification and quantification of thousands of proteins within a single cell, providing a

deep understanding of cellular heterogeneity.[16]

Experimental Workflow
A typical bottom-up single-cell MS workflow involves isolating single cells, lysing them,

digesting the proteins into peptides, separating the peptides by liquid chromatography (LC),

and analyzing them by tandem mass spectrometry (MS/MS).[17]

Sample Preparation LC-MS/MS Analysis Data Analysis

Single-Cell Isolation Cell Lysis Protein Digestion Peptide Separation (LC) Mass Spectrometry (MS/MS) Peptide Identification Protein Inference Quantification Bioinformatics Analysis
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Single-Cell Mass Spectrometry Workflow

Detailed Protocol for Global Proteome Analysis
(including Src)
Materials:

Single-cell isolation system (e.g., cellenONE)

Lysis and digestion buffers

Trypsin or other protease

Nano-liquid chromatography system

High-resolution mass spectrometer (e.g., Orbitrap)

Data analysis software

Procedure:

Single-Cell Isolation: Isolate single cells into individual wells or vials.

Lysis and Digestion:

Lyse the single cells to release the proteins.

Digest the proteins into peptides using a protease like trypsin.[17]

LC-MS/MS Analysis:

Inject the peptide sample into the nano-LC system for separation.

The eluting peptides are ionized and analyzed by the mass spectrometer. The instrument

acquires MS1 spectra for precursor ions and MS2 spectra for fragmented product ions.[17]

Data Analysis:
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Use specialized software to search the MS/MS spectra against a protein database to

identify the peptides.

Infer the presence of proteins based on the identified peptides.

Quantify the abundance of each protein, including Src, based on the signal intensity of its

corresponding peptides.[18][19]
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Src Signaling Pathway
Src plays a crucial role in various signaling pathways that regulate cell growth, survival, and

migration. Understanding these pathways is essential for interpreting single-cell data on Src

expression. For example, Src can activate the PI3K/Akt pathway, which promotes cell survival.

[1]
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The choice of technique for analyzing single-cell Src protein expression depends on the

specific research question. For high-throughput screening of a large number of cells with a

defined set of markers, flow cytometry or mass cytometry are ideal. For highly specific

detection and quantification, especially when protein isoforms are of interest, single-cell

Western blotting is a powerful tool. The proximity ligation assay offers exceptional specificity for

detecting Src in its native cellular context, including its interactions with other proteins. Finally,

for an unbiased, deep proteomic view of individual cells, single-cell mass spectrometry is the

most comprehensive approach. By leveraging these advanced techniques, researchers can

gain unprecedented insights into the role of Src in cellular heterogeneity and disease.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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